Cas no 918870-55-0 (4-(prop-2-yn-1-yl)piperidine)

4-(Prop-2-yn-1-yl)piperidine is a versatile heterocyclic compound featuring a piperidine core functionalized with a propargyl group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and materials science. The propargyl moiety enables click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient derivatization. Its piperidine scaffold contributes to bioactivity, making it valuable in drug discovery for CNS-targeting molecules. The compound’s stability and moderate polarity enhance its utility in organic synthesis, while its well-defined reactivity profile ensures predictable outcomes in cross-coupling and functionalization reactions. Suitable for controlled environments, it requires handling under inert conditions due to its alkyne functionality.

4-(prop-2-yn-1-yl)piperidine structure

Product Name:4-(prop-2-yn-1-yl)piperidine

CAS No:918870-55-0

MF:C₈H₁₃N

MW:123.195522069931

MDL:MFCD13176193

CID:769791

PubChem ID:54042443

Update Time:2025-06-08

4-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

- Piperidine, 4-(2-propyn-1-yl)-
- 4-prop-2-ynylpiperidine
- 4-(prop-2-yn-1-yl)piperidine
- 4-(2-Propyn-1-yl)piperidine
- MFCD13176193
- DTXSID20708617
- SY262048
- EN300-1662360
- 918870-55-0
- AC9813
- CS-0437750
- SCHEMBL4195682
- AKOS006357266
- MDL： MFCD13176193
- Inchi： 1S/C8H13N/c1-2-3-8-4-6-9-7-5-8/h1,8-9H,3-7H2
- InChI Key： STZDXUXQXGQAHH-UHFFFAOYSA-N
- SMILES： N1CCC(CC#C)CC1

Computed Properties

Exact Mass: 123.104799419g/mol
Monoisotopic Mass: 123.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 12Å²

4-(prop-2-yn-1-yl)piperidine Pricemore >>

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Chemenu	CM327837-5g	4-prop-2-ynylpiperidine	918870-55-0	95%+	5g	$2890	2021-08-18
eNovation Chemicals LLC	D920378-1g	4-(2-Propyn-1-yl)piperidine	918870-55-0	95%	1g	$825	2024-07-20
Chemenu	CM327837-5g	4-prop-2-ynylpiperidine	918870-55-0	95%+	5g	$2890	2022-08-31
Enamine	EN300-1662360-50mg	4-(prop-2-yn-1-yl)piperidine	918870-55-0		50mg	$835.0	2023-09-21
Enamine	EN300-1662360-100mg	4-(prop-2-yn-1-yl)piperidine	918870-55-0		100mg	$874.0	2023-09-21
Enamine	EN300-1662360-250mg	4-(prop-2-yn-1-yl)piperidine	918870-55-0		250mg	$913.0	2023-09-21
Enamine	EN300-1662360-500mg	4-(prop-2-yn-1-yl)piperidine	918870-55-0		500mg	$953.0	2023-09-21
Enamine	EN300-1662360-1000mg	4-(prop-2-yn-1-yl)piperidine	918870-55-0		1000mg	$993.0	2023-09-21
Enamine	EN300-1662360-2500mg	4-(prop-2-yn-1-yl)piperidine	918870-55-0		2500mg	$2075.0	2023-09-21
Enamine	EN300-1662360-5000mg	4-(prop-2-yn-1-yl)piperidine	918870-55-0		5000mg	$4090.0	2023-09-21